N'-hydroxy-2-(oxan-4-yloxy)ethanimidamide
Overview
Description
N-hydroxy-2-(oxan-4-yloxy)ethanimidamide, also known as N-hydroxyethanimidamide, is a synthetic compound with a wide range of applications in scientific research. It is a key intermediate in the synthesis of a variety of compounds, including pharmaceutical drugs, and has been used in a wide range of biochemical and physiological experiments.
Scientific Research Applications
Synthesis and Complex Formation
- N'-hydroxy-2-(oxan-4-yloxy)ethanimidamide and related compounds have been used in the synthesis of new vic-dioxime complexes. These ligands form mononuclear complexes with metals like Co(II), Ni(II), Cu(II), and Zn(II) in varying metal-to-ligand ratios, exhibiting different structural properties (Canpolat & Kaya, 2005). Similar work has been done on synthesizing vic-dioxime ligands with dioxolane rings and 1,4-diaminobutane, showing diverse metal complex formations (Canpolat & Kaya, 2004).
Extraction and Catalytic Applications
- N'-hydroxy-2-(oxan-4-yloxy)ethanimidamide derivatives have been explored as novel extraction agents for Fe(III) recovery from HCl solutions. Their effectiveness and the mechanism of complexation with Fe(III) have been studied, highlighting their potential in metal extraction processes (Wojciechowska et al., 2019).
Electrocatalytic Properties
- Research on N-oxyl compounds, which include N'-hydroxy-2-(oxan-4-yloxy)ethanimidamide derivatives, has demonstrated their utility in catalyzing selective oxidation of organic molecules. They are particularly significant in electrocatalytic reactions and have been extensively studied for their electrochemical properties (Nutting, Rafiee, & Stahl, 2018).
Biomedical Research
- Derivatives of N'-hydroxy-2-(oxan-4-yloxy)ethanimidamide have been synthesized and tested for their cytotoxic activities. For instance, novel vic-dioximes with thiosemicarbazone side groups and their metal complexes have been evaluated for in vitro anti-neoplastic activity, revealing potential applications in cancer therapy (Babahan et al., 2014).
Material Science
- In material science, the compound and its derivatives have been utilized in the synthesis of high-performance polymers. Studies have shown the synthesis of compounds like poly(hydroxyl imides) using derivatives of N'-hydroxy-2-(oxan-4-yloxy)ethanimidamide, indicating its relevance in the development of advanced materials (Wang et al., 2012).
properties
IUPAC Name |
N'-hydroxy-2-(oxan-4-yloxy)ethanimidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O3/c8-7(9-10)5-12-6-1-3-11-4-2-6/h6,10H,1-5H2,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZJMGLXVCBZYQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1OCC(=NO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCC1OC/C(=N/O)/N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-hydroxy-2-(oxan-4-yloxy)ethanimidamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
amine](/img/structure/B1423041.png)
![[2-(3-Chlorophenyl)-1-methylpiperidin-3-yl]methanamine](/img/structure/B1423045.png)
![3-[4-(trifluoromethyl)-1H-pyrazol-1-yl]aniline](/img/structure/B1423050.png)
